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Compound of Interest

Compound Name: Glycidyl myristate

Cat. No.: B139091

An in-depth exploration of the chemical properties, analytical methodologies, and biological
significance of Glycidyl Myristate and its deuterated analog, this guide serves as an essential
resource for professionals in research, scientific inquiry, and drug development.

Glycidyl myristate, a glycidyl ester of myristic acid, is a compound of significant interest in the
fields of food safety, toxicology, and pharmacology. It belongs to a class of process-induced
food contaminants known as glycidyl esters, which are formed during the high-temperature
refining of edible oils. The primary toxicological concern stems from its potential hydrolysis in
the gastrointestinal tract to glycidol, a compound classified as a probable human carcinogen.
This guide provides a detailed overview of Glycidyl Myristate's chemical and physical
properties, analytical protocols for its quantification, and its role as a potential modulator of the
endocannabinoid system.

Core Chemical Identifiers and Properties

Glycidyl myristate is chemically known as Tetradecanoic Acid 2-Oxiranylmethyl Ester. For
analytical and research purposes, its deuterated form, Glycidyl Myristate-d5, is often
employed as an internal standard for accurate quantification.

Synonyms:
o Myristic acid glycidyl ester[1]

» Glycidyl tetradecanoate[1][2]
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» Tetradecanoic Acid 2-Oxiranylmethyl Ester

« NSC 404224[2]

Quantitative Data Summary

The following tables summarize the key quantitative data for Glycidyl Myristate and its

deuterated analog, Glycidyl Myristate-d5.

Table 1: Properties of Glycidyl Myristate

Property

Value

CAS Number

7460-80-2[2]

Molecular Formula

C17H3203][2]

Molecular Weight 284.43 g/mol [2]
Appearance Solid[2]
Purity >99%][2]
Table 2: Properties of Glycidyl Myristate-d5
Property Value
CAS Number 1330180-72-7[3][4]

Molecular Formula

C17H27Ds03][3][4]

Molecular Weight

289.46 g/mol [3][4]

Appearance

White Solid[4]

Storage Temperature

2-8°C Refrigerator[4]

Note: Specific quantitative data for melting point, boiling point, and solubility of Glycidyl

Myristate-d5 are not readily available in public literature. Researchers should refer to the

Certificate of Analysis provided by the supplier for lot-specific data.[4]
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Experimental Protocols

Accurate quantification of glycidyl esters is crucial for food safety and research. The use of a
stable isotope-labeled internal standard like Glycidyl Myristate-d5 is the gold standard for
mass spectrometry-based methods.

Direct Analysis of Glycidyl Esters by LC-MS/MS

This protocol details a validated method for the direct determination of various glycidyl esters in
edible oils.

1. Reagents and Materials:

e Glycidyl ester analytical standards

e Glycidyl Myristate-d5 (Internal Standard)

e Hexane (HPLC grade)

o Ethyl acetate (HPLC grade)

¢ Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e |Isopropanol (HPLC grade)

o Ultrapure Water

¢ Solid-Phase Extraction (SPE) Cartridges: C18 (500 mg) and Silica (500 mg)[5]
2. Standard and Sample Preparation:

o Accurately weigh the oil sample.

e Add a known amount of the Glycidyl Myristate-d5 internal standard solution.[5]

e Dissolve the sample in 2 mL of hexane.[5]
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3. Solid-Phase Extraction (SPE) Cleanup: A two-step SPE procedure is often employed to
remove matrix interferences.[5]

e C18 SPE Cartridge:

o Condition the cartridge with methanol followed by hexane.[5]

o Load the dissolved oil sample.[5]

o Wash with hexane to remove nonpolar interferences.[5]

o Elute the glycidyl esters with a mixture of hexane and ethyl acetate.[5]
 Silica SPE Cartridge:

o Condition the cartridge with hexane.[5]

o Load the eluate from the C18 cartridge.

o Elute the glycidyl esters with a more polar solvent mixture, such as hexane:ethyl acetate.

[5]
4. LC-MS/MS Conditions:
¢ Liquid Chromatography (LC):
o Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 3.5 pum).[5]

o Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile).

[5]
o Flow Rate: 0.3 mL/min.[5]
o Injection Volume: 10 pL.[5]
e Mass Spectrometry (MS/MS):

o lonization Mode: Electrospray lonization (ESI) in positive mode.[5]
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o Scan Type: Multiple Reaction Monitoring (MRM).[5]

o MRM Transitions: Monitor specific precursor-to-product ion transitions for each target
glycidyl ester and the Glycidyl Myristate-d5 internal standard.[5]

Visualizing Key Pathways and Workflows
Analytical Workflow for Glycidyl Ester Analysis

The following diagram outlines the typical experimental workflow for the analysis of glycidyl
esters using an internal standard approach.

Sample Preparation SPE Cleanup Analysis Data Processing
( H j—b( LC-MS/MS Analysis )

Click to download full resolution via product page

Caption: Experimental workflow for direct glycidyl ester analysis.[5]

Toxicological Pathway of Glycidyl Myristate

The primary toxicological concern with glycidyl esters is their in-vivo hydrolysis to glycidol.
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Caption: Hydrolysis of Glycidyl Myristate to the toxic metabolite glycidol.

Glycidyl Myristate and the Endocannabinoid System

Glycidyl Myristate is a potential inhibitor of monoacylglycerol lipase (MAGL), a key enzyme in
the endocannabinoid signaling pathway responsible for the degradation of the
endocannabinoid 2-arachidonoylglycerol (2-AG).
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Caption: Potential inhibition of MAGL by Glycidyl Myristate in the endocannabinoid pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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